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Compound of Interest

Compound Name: 4-Amino-3,5-dibromopyridine

Cat. No.: B189618

This guide provides critical safety, handling, and disposal information for 4-Amino-3,5-
dibromopyridine, a compound utilized in advanced scientific research. Adherence to these

protocols is essential for ensuring a safe laboratory environment and mitigating potential risks
associated with this chemical.

Chemical Profile:

Property Value

Chemical Name 4-Amino-3,5-dibromopyridine

CAS Number 84539-34-4

Molecular Formula CsHaBra2Nz

Molecular Weight 251.91 g/mol

Appearance Light yellow to yellow to orange powder or
crystals[1][2]

Melting Point 165-170 °C

Hazard Summary:

4-Amino-3,5-dibromopyridine is classified as a hazardous substance. Key hazards include:
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Acute Toxicity (Oral): Toxic if swallowed.

Skin Irritation: Causes skin irritation.[2]

Serious Eye Damage: Causes serious eye damage.

Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure. The
following table summarizes the required PPE.

Protection Level Equipment Purpose

. ) ) » ) To minimize inhalation
Primary Engineering Control Certified Chemical Fume Hood
exposure to dust or vapors.[3]

Goggles protect against

] splashes; a face shield offers
] Chemical Splash Goggles and ] )
Eye and Face Protection ] broader protection, especially
Face Shield ]
when handling larger

quantities.[3][4]

To prevent skin contact.
) Chemical-Resistant Gloves Double-gloving is
Hand Protection o )
(Nitrile or Neoprene) recommended, with frequent

changes.[3][4]

) Flame-Resistant Laboratory To protect skin and personal
Body Protection ) o
Coat clothing from contamination.[3]
) Closed-Toe, Chemical- To protect feet from spills and
Foot Protection ] ) ]
Resistant Shoes falling objects.[3]

Required when working

outside of a fume hood or if
Respiratory Protection NIOSH-Approved Respirator engineering controls are

insufficient to control airborne

concentrations.[3][4]
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Standard Operating Procedure

A systematic approach to handling 4-Amino-3,5-dibromopyridine is crucial for safety and
experimental integrity.

Step 1: Pre-Handling Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
PPE Inspection: Ensure all required PPE is available and in good condition.

Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire
extinguisher are readily accessible.[3]

Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly.
Step 2: Handling the Compound

Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the handling area.

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a
ventilated balance enclosure to avoid inhalation of dust particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent
splashing.

Reactions: Conduct all chemical reactions within a certified chemical fume hood. Ensure all
glassware is securely clamped.

Step 3: Post-Handling Procedures

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and cleaning agent.

o Waste Disposal: Dispose of all waste, including contaminated PPE and empty containers, in
appropriately labeled hazardous waste containers.
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o PPE Removal: Remove PPE in the correct order to avoid cross-contamination.
e Hygiene: Wash hands thoroughly with soap and water after handling the compound.[5]

Disposal Plan

Proper disposal of 4-Amino-3,5-dibromopyridine and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: Collect all solid waste, including residual compound and contaminated
materials (e.g., weigh boats, filter paper), in a designated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste: Collect all liquid waste containing 4-Amino-3,5-dibromopyridine in a labeled,
sealed, and chemically resistant container. Do not mix with incompatible waste streams.

o Contaminated PPE: Dispose of all used PPE, including gloves, lab coats, and shoe covers,
as hazardous waste.

o Disposal Method: All waste must be disposed of through the institution's environmental
health and safety office or a licensed hazardous waste disposal company. Do not dispose of
this chemical down the drain.[6]

Emergency Procedures

Spill Response:
e Minor Spill (in fume hood):
o Alert others in the immediate area.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the absorbed material into a sealed, labeled hazardous waste container.
o Decontaminate the area with a suitable solvent.

e Major Spill (outside fume hood):
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[e]

Evacuate the laboratory immediately.

o

Alert laboratory personnel and the institutional safety office.

[¢]

Prevent entry to the contaminated area.

[¢]

Await the arrival of trained emergency response personnel.
Exposure Response:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[7]

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]
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Caption: Workflow for handling 4-Amino-3,5-dibromopyridine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b189618?utm_src=pdf-body-img
https://www.benchchem.com/product/b189618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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